Cas no 179873-23-5 (Benzenemethanamine, N-methyl-4-(1H-1,2,4-triazol-1-yl)-)

Benzenemethanamine, N-methyl-4-(1H-1,2,4-triazol-1-yl)- structure
179873-23-5 structure
Product Name:Benzenemethanamine, N-methyl-4-(1H-1,2,4-triazol-1-yl)-
CAS No:179873-23-5
MF:C10H12N4
MW:188.22908115387
MDL:MFCD11629623
CID:1370279
PubChem ID:43275413
Update Time:2025-04-20

Benzenemethanamine, N-methyl-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-methyl-4-(1H-1,2,4-triazol-1-yl)-
    • methyl({[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl})amine
    • EN300-2706835
    • SCHEMBL10154113
    • 179873-23-5
    • MDL: MFCD11629623
    • Inchi: 1S/C10H12N4/c1-11-6-9-2-4-10(5-3-9)14-8-12-7-13-14/h2-5,7-8,11H,6H2,1H3
    • InChI Key: QHCUVLSFZWOTHT-UHFFFAOYSA-N
    • SMILES: N1(C=NC=N1)C1C=CC(=CC=1)CNC

Computed Properties

  • Exact Mass: 188.10636
  • Monoisotopic Mass: 188.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42.7Ų

Experimental Properties

  • PSA: 42.74

Benzenemethanamine, N-methyl-4-(1H-1,2,4-triazol-1-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2706835-1g
methyl({[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl})amine
179873-23-5
1g
$499.0 2023-09-11
Enamine
EN300-2706835-5g
methyl({[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl})amine
179873-23-5
5g
$1448.0 2023-09-11
Enamine
EN300-2706835-10g
methyl({[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl})amine
179873-23-5
10g
$2146.0 2023-09-11
Enamine
EN300-2706835-0.05g
methyl({[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl})amine
179873-23-5 95.0%
0.05g
$419.0 2025-03-20
Enamine
EN300-2706835-0.1g
methyl({[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl})amine
179873-23-5 95.0%
0.1g
$439.0 2025-03-20
Enamine
EN300-2706835-0.25g
methyl({[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl})amine
179873-23-5 95.0%
0.25g
$459.0 2025-03-20
Enamine
EN300-2706835-0.5g
methyl({[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl})amine
179873-23-5 95.0%
0.5g
$479.0 2025-03-20
Enamine
EN300-2706835-1.0g
methyl({[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl})amine
179873-23-5 95.0%
1.0g
$499.0 2025-03-20
Enamine
EN300-2706835-2.5g
methyl({[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl})amine
179873-23-5 95.0%
2.5g
$978.0 2025-03-20
Enamine
EN300-2706835-5.0g
methyl({[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl})amine
179873-23-5 95.0%
5.0g
$1448.0 2025-03-20
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd